Cas no 394211-26-8 (1,3-Propanediamine, N-(3-aminopropyl)-N-[(4-methoxyphenyl)methyl]-)

• Product Name: 1,3-Propanediamine, N-(3-aminopropyl)-N-[(4-methoxyphenyl)methyl]-
• CAS No: 394211-26-8
• MF: C₁₄H₂₅N₃O
• MW: 251.36780333519
• CID: 1513903
• PubChem ID: 71350786
• Update Time: 2025-04-21

1,3-Propanediamine, N-(3-aminopropyl)-N-[(4-methoxyphenyl)methyl]- Chemical and Physical Properties

Names and Identifiers

• 1,3-Propanediamine, N-(3-aminopropyl)-N-[(4-methoxyphenyl)methyl]-
• N'-(3-aminopropyl)-N'-[(4-methoxyphenyl)methyl]propane-1,3-diamine
• 394211-26-8
• N~1~-(3-Aminopropyl)-N~1~-[(4-methoxyphenyl)methyl]propane-1,3-diamine
• DTXSID70776568
• N,N-bis(3-aminopropyl)-4-methoxybenzylamine

• Inchi： 1S/C14H25N3O/c1-18-14-6-4-13(5-7-14)12-17(10-2-8-15)11-3-9-16/h4-7H,2-3,8-12,15-16H2,1H3
• InChI Key： RASWZAOIRDVOCE-UHFFFAOYSA-N
• SMILES： O(C)C1C=CC(=CC=1)CN(CCCN)CCCN

Computed Properties

• Exact Mass: 251.19995
• Monoisotopic Mass: 251.199762429g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 18
• Rotatable Bond Count: 9
• Complexity: 186
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 0.6
• Topological Polar Surface Area: 64.5Ų

Experimental Properties

• PSA: 64.51